1-Chloroacetone

• CAS No.: 78-95-5
• Product Name: 1-Chloroacetone
• Molecular Formula: C3H5ClO; ClCH2COCH3; C3H5ClO
• Molecular Weight: 92.52 g/mol
• IUPAC Name: 1-chloropropan-2-one
• Standard InChI: InChI=1S/C3H5ClO/c1-3(5)2-4/h2H2,1H3
• Standard InChIKey: BULLHNJGPPOUOX-UHFFFAOYSA-N
• Impurities: Forms binary azeotropes with many organic liquids. Reacts with aryl Grignard reagents to form stilbenes.
• SMILES: CC(=O)CCl
• Canonical SMILES: CC(=O)CCl
• Boiling Point: 119.0 °C; 119 °C; 120 °C
• Colorform: Liquid
• Density: 1.15 g/cu cm at 20 °C; Relative density (water = 1): 1.1
• Flash Point: 40 °C (open cup); 35 °C closed cup; 35 °C c.c.
• Melting Point: -44.5 °C; -45 °C
• Physical Description: Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.; COLOURLESS LIQUID WITH PUNGENT ODOUR. TURNS DARK ON EXPOSURE TO LIGHT.; A yellow-colored liquid with an irritating pungent odor.
• Description: Chloroacetone, stabilized appears as a yellow-colored liquid with an irritating pungent odor. Light sensitive, but stabilized with the addition of small amounts of water and/or calcium carbonate. Slightly soluble in water and denser than water. Vapors much heavier than air. Irritates skin and eyes. Very toxic by ingestion or inhalation. Used to make other chemicals. A lachrymator.; Chloroacetone is an alpha-chloroketone. It derives from an acetone.
• Shelf Life: Turns dark and resinifies on prolonged exposue to light, may be stabilized by 0.1% water or 1.0% calcium carbonate.
• Solubility: 0.97 M; Miscible with alcohol, ether and chloroform. Soluble in 10 parts water (wet weight); In water, 8.25X10+4 mg/L, temperature unspecified; Solubility in water, g/100ml at 20 °C: 10
• Synonyms: Acetonyl Chloride; Chloro-2-propanone; Chloroacetone; Chloromethyl Methyl Ketone; Chloropropanone; Methyl Chloromethyl Ketone; Monochloroacetone; NSC 30673; α-Chloroacetone; 1-Chloro-2-propanone
• Vapor Density: Relative vapor density (air = 1): 3.2
• Vapor Pressure: 12.00 mmHg; 12.0 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 1.5
• PubChem Compound: 6571
• Last Modified: Nov 11 2021